2-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)acetamide

• IUPAC Name: 2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)acetamide
• InChI: InChI=1S/C7H11N3O3/c1-7(2)5(12)10(3-4(8)11)6(13)9-7/h3H2,1-2H3,(H2,8,11)(H,9,13)
• InChI Key: URJRDEJBYXMUGU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(=O)N)C
• Molecular Formula: C7H11N3O3
• Molecular Weight: 185.18 g/mol

Description

“2-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)acetamide” is a chemical compound. The empirical formula is C7H11N3O3. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H9N3O2/c1-7(2)5(11)10(4-3-8)6(12)9-7/h4H2,1-2H3,(H,9,12).

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 167.17, and it is a solid substance.

Scientific Research Applications

Synthesis and Characterization

• Dipeptide Mimetics Synthesis : The synthesis of novel 5,5-dimethylhydantoin derivatives, including 2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)acetamide, has been explored for potential applications in creating dipeptide mimetics. These compounds have been characterized using infrared, mass spectrometry, and NMR techniques (Todorov & Naydenova, 2010).

Pharmaceutical Research

• Inhibitors of Metalloproteinase : Derivatives of 2,5-dioxoimidazolidin-4-yl acetamide, including those related to this compound, have been studied as inhibitors of matrix metalloproteinase MMP-12. This research is particularly relevant for treating disorders like asthma or chronic obstructive pulmonary disease (COPD) (Expert Opinion on Therapeutic Patents, 2004).

Chemical Structure Analysis

• Crystal Structure Studies : The crystal structure of N-[(4-methyl-2,5-dioxoimidazolidin-4-yl)(phenyl)methyl]acetamide, a related compound, has been determined, providing insights into the planar conformation of the imidazolidine-2,4-dione system and its molecular interactions (Sethusankar et al., 2002).

Chemical Synthesis Innovations

• Phosphorus-Containing Dipeptide Mimetics : The synthesis of novel compounds including dimethyl (2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-ylamino)-2-oxoethylamino)methylphosphonate, showcases advanced techniques in creating phosphorus-containing dipeptide mimetics (Todorov, Aneva & Naydenova, 2011).

Biochemical and Pharmacological Studies

• Anticancer Activities : Derivatives of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide, structurally related to this compound, have been synthesized and tested for anticancer activities. Some compounds exhibited significant activity against melanoma-type cell lines (Duran & Demirayak, 2012).